ITF3107
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
ITF3107 is a biochemical.
Scientific Research Applications
1. Integral System Test Facilities (ITFs) in Nuclear Research
- Preservation and Use of ITF Data : ITFs, like the LOBI project, are crucial for validating system codes and investigating Nuclear Power Plant behaviors under accident scenarios. The STRESA database preserves ITF data for long-term use in nuclear research (Pla et al., 2012).
2. Impact of Technological Advances in Scientific Research
- Influence of Technology on Science : Technological advancements, like mobile phones and internet-based services, significantly shape scientific research and public perception of science. Ethical, legal, and social aspects are increasingly important in scientific research, especially in emerging fields (Schuurbiers & Fisher, 2009).
3. Transcriptional Mechanisms in Cancer Research
- ITF Proteins and Cancer Growth : Studies on ITF proteins, specifically c-Myc, reveal their role in pancreatic cancer growth. The NFAT/c-Myc axis is a key pathway for understanding cancer progression (Köenig et al., 2010).
4. Data Management in Scientific Research
- Data Sharing Practices : Scientific research in the 21st century is data-intensive and collaborative. Data sharing is a vital part of the scientific method, allowing for verification of results and extending research (Tenopir et al., 2011).
5. Crowdsourcing in Scientific Research
- Crowdsourced Scientific Initiatives : Crowdsourcing in science can complement traditional research methods, enabling ambitious projects through large-scale collaboration and increasing the rigor and reliability of scientific research (Uhlmann et al., 2019).
6. Brain-Computer Interface Research
- P300-Based Brain Computer Interface : The P300 component of event-related potentials is used in brain-computer interfaces for healthy and paralyzed participants, allowing control of devices through thoughts (Piccione et al., 2006).
7. Plasma Medicine Standardization
- DIN-Specification in Plasma Medicine : The first German DIN-specification for medical plasma sources, 91315, standardizes the characterization of biocompatible cold atmospheric pressure plasma sources for medical applications (Mann et al., 2016).
properties
Molecular Formula |
C23H24N4O6S |
---|---|
Molecular Weight |
484.53 |
IUPAC Name |
(S)-4-(2-(2-(3,4-dimethoxyphenyl)acetamido)-3-(thiazol-4-yl)propanamido)-N-hydroxybenzamide |
InChI |
InChI=1S/C23H24N4O6S/c1-32-19-8-3-14(9-20(19)33-2)10-21(28)26-18(11-17-12-34-13-24-17)23(30)25-16-6-4-15(5-7-16)22(29)27-31/h3-9,12-13,18,31H,10-11H2,1-2H3,(H,25,30)(H,26,28)(H,27,29)/t18-/m0/s1 |
InChI Key |
MFTNXGQBTCUALX-SFHVURJKSA-N |
SMILES |
COC1=C(OC)C=C(CC(N[C@@H](CC2=CSC=N2)C(NC3=CC=C(C(NO)=O)C=C3)=O)=O)C=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
ITF3107; ITF-3107; ITF 3107 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.